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Core Mechanism of Action

Prothioconazole belongs to the triazolinthione chemical class and is classified as a Demethylation

Inhibitor (DMI) within the broader group of Sterol Biosynthesis Inhibitors (SBI) [1] [2] [3]. Its FRAC

(Fungicide Resistance Action Committee) code is Group 3 [4] [3].

Molecular Target: The primary target is the CYP51 enzyme, also known as 14α-demethylase [5]
[6]. This enzyme is a key cytochrome P450 in the ergosterol biosynthesis pathway.

Inhibition Process: Prothioconazole binds to the heme iron within the active site of the CYP51
enzyme [7]. This binding blocks the enzyme's ability to catalyze the removal of the C-14 methyl group

from lanosterol or 24-methylene dihydrolanosterol [6].
Cellular Consequences:

Ergosterol Depletion: Inhibition leads to a critical shortage of ergosterol, an essential sterol
component for fungal cell membrane integrity and fluidity [5] [8].

Toxic Sterol Accumulation: The pathway is interrupted, causing the accumulation of toxic
methylated sterol precursors [5].

Membrane Disruption: The combined effect of ergosterol depletion and toxic sterol buildup
compromises cell membrane structure and function, increasing permeability and causing

leakage of cellular contents [5].
Secondary Effects: In Fusarium spp., prothioconazole treatment induces oxidative stress,

apoptosis-like cell death, and alterations in the expression of genes involved in stress
responses [5].
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The following diagram illustrates the sterol biosynthesis pathway and the specific site of prothioconazole

inhibition:
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Experimental Data and Efficacy

Prothioconazole exhibits potent antifungal activity against a range of phytopathogens, particularly those in

the Fusarium genus.

Property / Organism Details / Value Experimental Context & Notes

General Activity Systemic with protective, curative,
and eradicative action [4].

Applied as foliar spray or seed
treatment [4] [3].

Fusarium graminearum
(Wild-type isolates)

EC₅₀: 0.25 - 0.58 µg/mL [6]. In vitro mycelial growth inhibition
[6].

Fusarium graminearum
(Resistant mutants)

EC₅₀: 10.10 - 21.24 µg/mL [6]. Laboratory-induced mutants
showing high resistance [6].
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Property / Organism Details / Value Experimental Context & Notes

Fusarium graminearum
(PH-1 strain)

MIC: 1.2 µg/mL [5]. MIC₂₅: 0.3
µg/mL, MIC₅₀: 0.6 µg/mL [5].

Dose inhibiting 25% (MIC25) and
50% (MIC50) of linear growth rate

[5].

Fusarium culmorum
(FcUK99 strain)

MIC: 1.0 µg/mL [5]. MIC₂₅: 0.25
µg/mL, MIC₅₀: 0.5 µg/mL [5].

Dose inhibiting 25% (MIC25) and

50% (MIC50) of linear growth rate
[5].

Cytotoxicity
(Mammalian Cells)

Non-toxic to HEK293 and L929 cell
lines at fungicidal concentrations [5].

Suggests selective toxicity towards
fungi [5].

Fungicide Resistance Mechanisms

Resistance to DMI fungicides like prothioconazole can develop through several mechanisms, which are

critical to monitor and manage.

Resistance
Mechanism

Description Evidence

Target-Site
Alterations

Mutations in the CYP51 gene

(FgCYP51A, FgCYP51B, FgCYP51C)
that reduce the binding affinity of the

fungicide [6].

Identified in lab-generated

prothioconazole-resistant F.
graminearum mutants [6].

Target Gene
Overexpression

Increased expression of CYP51 genes,

often due to promoter region alterations,
leading to higher enzyme levels that

overwhelm the inhibitor [2] [6].

Altered expression of all FgCYP51

genes observed in resistant mutants
after prothioconazole treatment [6].

Enhanced Efflux Overexpression of membrane transport

proteins (e.g., ABC transporters, MFS
transporters) that actively pump the

fungicide out of the fungal cell [2].

A known resistance mechanism for

DMI fungicides, though specific data
for prothioconazole in search results

is limited [2].
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Key Experimental Protocols

For researchers investigating the mode of action and efficacy of prothioconazole, here are summaries of key

methodologies from the cited literature.

In Vitro Antifungal Susceptibility Testing (Broth/Microdilution)

Purpose: To determine the Minimum Inhibitory Concentration (MIC) and effective

concentrations (EC₅₀) [5] [6].
Procedure: Prepare serial dilutions of prothioconazole in a suitable growth medium (e.g.,

potato dextrose broth). Inoculate with a standardized fungal spore or mycelial suspension.
Incubate at the optimal temperature for the test organism (e.g., 25°C for Fusarium spp.).

Measure fungal growth (e.g., turbidity, dry weight) after a set period (e.g., 3-7 days) [5] [6].
Analysis: The MIC is the lowest concentration that visually inhibits growth. The EC₅₀ is

calculated from dose-response curves using statistical software [5] [6].

Gene Expression Analysis (qRT-PCR)

Purpose: To assess changes in the expression of target (e.g., CYP51) and stress-related

genes in response to prothioconazole [5] [6].
Procedure: Treat fungal cultures with sub-lethal concentrations of prothioconazole (e.g.,

MIC₂₅ or MIC₅₀). Harvest mycelia after a specific exposure time. Extract total RNA, synthesize
cDNA, and perform quantitative real-time PCR (qRT-PCR) with gene-specific primers [5].

Analysis: Calculate relative gene expression using methods like the 2^(-ΔΔCT) method,
normalizing to housekeeping genes [5].

Assessment of Oxidative Stress and Apoptosis Markers

Purpose: To evaluate secondary cellular responses induced by prothioconazole [5].
Procedure: Measure the activity of antioxidant enzymes (e.g., catalase, superoxide dismutase)

in fungal cell extracts after fungicide exposure using spectrophotometric assays. Detect
apoptosis-like cell death using assays like TUNEL staining or detection of DNA laddering [5].

Environmental and Non-Target Considerations

While effective, prothioconazole's use requires consideration of its environmental impact. Its major

metabolite, prothioconazole-desthio, is also a potent fungicide and can be more toxic to some non-target
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organisms [7]. Studies indicate potential risks to aquatic life from this metabolite and highlight that

prothioconazole can disrupt soil microbial communities, reducing bacterial and fungal richness [2] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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